Cas no 3506-51-2 (3-Hydroxy-1-phenylprop-2-en-1-one)

3-Hydroxy-1-phenylprop-2-en-1-one structure
3506-51-2 structure
Product Name:3-Hydroxy-1-phenylprop-2-en-1-one
CAS No:3506-51-2
MF:C9H8O2
MW:148.158622741699
CID:2823329
PubChem ID:202937
Update Time:2025-04-21

3-Hydroxy-1-phenylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

    • 3506-51-2
    • hydroxymethyleneacetophenone
    • DTXCID80228023
    • DTXSID70276816
    • 3-Hydroxy-1-phenylprop-2-en-1-one
    • Inchi: 1S/C9H8O2/c10-7-6-9(11)8-4-2-1-3-5-8/h1-7,10H
    • InChI Key: KZHCVYMQWVJNEY-UHFFFAOYSA-N
    • SMILES: O=C(C=CO)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 148.052429494Da
  • Monoisotopic Mass: 148.052429494Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.3Ų
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